Cas no 1005719-92-5 (4-tert-butyl-N-[(2Z)-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide)

• Product Name: 4-tert-butyl-N-[(2Z)-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• CAS No: 1005719-92-5
• MF: C₂₁H₂₄N₂O₂S
• MW: 368.492464065552
• CID: 5820079
• PubChem ID: 5095445
• Update Time: 2025-05-24

4-tert-butyl-N-[(2Z)-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide Chemical and Physical Properties

Names and Identifiers

• (Z)-4-(tert-butyl)-N-(3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzamide
• Benzamide, 4-(1,1-dimethylethyl)-N-[3-(2-methoxyethyl)-2(3H)-benzothiazolylidene]-
• 4-tert-butyl-N-[(2Z)-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• F1359-0489
• 4-tert-butyl-N-[3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]benzamide
• AKOS024605568
• 1005719-92-5

• Inchi： 1S/C21H24N2O2S/c1-21(2,3)16-11-9-15(10-12-16)19(24)22-20-23(13-14-25-4)17-7-5-6-8-18(17)26-20/h5-12H,13-14H2,1-4H3
• InChI Key： MFPFRDZOPYUHSG-UHFFFAOYSA-N
• SMILES： C(N=C1N(CCOC)C2=CC=CC=C2S1)(=O)C1=CC=C(C(C)(C)C)C=C1

Computed Properties

• Exact Mass: 368.15584919g/mol
• Monoisotopic Mass: 368.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 513.1±60.0 °C(Predicted)
• pka: -0.80±0.20(Predicted)

Additional information on 4-tert-butyl-N-[(2Z)-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide

Recent Advances in the Study of 4-tert-butyl-N-[(2Z)-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide (CAS: 1005719-92-5)

The compound 4-tert-butyl-N-[(2Z)-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide (CAS: 1005719-92-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzothiazole scaffold and tert-butyl benzamide moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its utility in drug development.

One of the key areas of interest is the compound's role as a modulator of protein-protein interactions (PPIs). PPIs are critical in numerous biological processes, and their dysregulation is often implicated in diseases such as cancer and neurodegenerative disorders. Researchers have demonstrated that 4-tert-butyl-N-[(2Z)-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide can selectively bind to specific protein targets, thereby disrupting harmful PPIs. This property makes it a valuable candidate for the development of novel therapeutics.

In a recent study published in the Journal of Medicinal Chemistry, a team of researchers investigated the structural-activity relationship (SAR) of this compound. By synthesizing a series of analogs and evaluating their binding affinities, the team identified key structural features that enhance its potency and selectivity. The methoxyethyl group, in particular, was found to play a crucial role in improving the compound's solubility and pharmacokinetic profile. These findings provide valuable insights for further optimization of this class of molecules.

Another significant advancement comes from a preclinical study conducted by a pharmaceutical research group, which explored the compound's efficacy in animal models of inflammatory diseases. The results indicated that 4-tert-butyl-N-[(2Z)-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide exhibits potent anti-inflammatory activity by inhibiting the NF-κB signaling pathway. This suggests its potential as a lead compound for the development of new anti-inflammatory drugs.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. However, the progress made so far underscores the importance of 4-tert-butyl-N-[(2Z)-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide as a versatile scaffold in drug discovery.

In conclusion, the latest research on 4-tert-butyl-N-[(2Z)-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide highlights its potential as a therapeutic agent with applications in cancer, inflammation, and other diseases. Continued efforts to optimize its properties and elucidate its mechanisms will be crucial for advancing this compound toward clinical development.